Cas no 1341731-32-5 (methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate)

• Product Name: methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate
• CAS No: 1341731-32-5
• MF: C₉H₁₇NO₃
• MW: 187.236182928085
• CID: 5272284
• Update Time: 2026-03-09

methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate Chemical and Physical Properties

Names and Identifiers

• methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate
• methyl3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate
• methyl 3-(((3-methyloxetan-3-yl)methyl)amino)propanoate

• Inchi： 1S/C9H17NO3/c1-9(6-13-7-9)5-10-4-3-8(11)12-2/h10H,3-7H2,1-2H3
• InChI Key： FMZIAJMRTPPJSO-UHFFFAOYSA-N
• SMILES： O1CC(C)(CNCCC(=O)OC)C1

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 178
• XLogP3: -0.1
• Topological Polar Surface Area: 47.6

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic acids and derivatives Carboxylic acids and derivatives Amino acids, peptides, and analogues Amino acids and derivatives

Additional information on methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate

Methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate (CAS No. 1341731-32-5): A Comprehensive Overview

In the realm of organic chemistry, methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate (CAS No. 1341731-32-5) stands out as a compound of significant interest due to its unique structural properties and potential applications. This compound, characterized by its oxetane ring and amino group, has garnered attention in both academic and industrial research. Recent studies have highlighted its role in various chemical reactions and its potential as a building block in the synthesis of more complex molecules.

The structure of methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate is intriguing, featuring a propanoate backbone with a methyl group attached to the third carbon atom. The oxetane ring, a four-membered cyclic ether, introduces rigidity and unique electronic properties to the molecule. This structural feature is particularly advantageous in certain chemical transformations, as it can influence reactivity and selectivity. Researchers have explored the synthesis of this compound through various methods, including nucleophilic substitution and condensation reactions, with optimizations reported in recent literature to enhance yield and purity.

One of the most promising aspects of methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate lies in its application as an intermediate in drug discovery. The presence of an amino group makes it a potential candidate for peptide synthesis or as a precursor for bioactive molecules. Recent studies have demonstrated its utility in constructing bioisosteres, which are compounds with similar biological activity but different physical properties, offering new avenues for drug development.

Moreover, the compound's stability under various reaction conditions has been extensively studied. Reports indicate that methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate exhibits remarkable resilience to thermal degradation and oxidative stress, making it suitable for use in high-throughput screening assays. Its compatibility with common solvents and reagents further enhances its appeal in synthetic chemistry.

In terms of spectroscopic analysis, modern techniques such as NMR and IR have been employed to characterize methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate at a molecular level. These studies have provided insights into the compound's conformational preferences and intermolecular interactions, which are critical for understanding its behavior in different chemical environments.

Looking ahead, the potential for methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate extends beyond traditional synthetic applications. Its role in polymer chemistry is being explored, with preliminary findings suggesting its ability to act as a cross-linking agent or a monomer in controlled radical polymerization. This opens up possibilities for its use in developing advanced materials with tailored properties.

In conclusion, methyl 3-{[(3-methyloxetan-3-yl)methyl]amino}propanoate (CAS No. 1341731-00000) is a versatile compound with a wealth of applications across multiple disciplines. As research continues to uncover its full potential, it is poised to play a pivotal role in advancing both fundamental and applied chemical sciences.